Cas no 3072-13-7 (Linoleamide)

• Product Name: Linoleamide
• CAS No: 3072-13-7
• MF: C₁₈H₃₃NO
• MW: 279.460725545883
• CID: 294687
• PubChem ID: 5353723
• Update Time: 2025-10-31

Linoleamide Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienamide
• ACETONITRILE,2-(1-(3-(P-FLUOROBENZOYL)PROPYL)-PIPERIDIN-4-YLIDENE)-2-PHENYL- HCL
• CHEBI:93121
• (9E,12E)-9,12-Octadecadienamide
• CS-0134794
• 3072-13-7
• octadeca-9,12-dienamide
• CHEMBL89084
• HY-133878
• (9E,12E)-octadeca-9,12-dienamide
• starbld0009268
• J-018082
• SCHEMBL469581
• Linoleamide
• SFIHQZFZMWZOJV-AVQMFFATSA-N

• Inchi： 1S/C18H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H2,19,20)/b7-6+,10-9+
• InChI Key： SFIHQZFZMWZOJV-AVQMFFATSA-N
• SMILES： O=C(CCCCCCC/C=C/C/C=C/CCCCC)N

Computed Properties

• Exact Mass: 279.25639
• Monoisotopic Mass: 279.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on Linoleamide

Recent Advances in Linoleamide (3072-13-7) Research: Implications for Chemical Biology and Pharmaceutical Applications

Linoleamide (CAS: 3072-13-7), a derivative of linoleic acid, has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This research brief synthesizes the latest findings on Linoleamide, focusing on its molecular mechanisms, pharmacological properties, and emerging roles in drug development. The compound's unique chemical structure and interaction with biological systems make it a promising candidate for further investigation in the fields of inflammation, metabolic disorders, and neurological diseases.

Recent studies have elucidated the molecular pathways through which Linoleamide exerts its effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Linoleamide modulates the endocannabinoid system by acting as a selective agonist for CB1 receptors, which may explain its anti-inflammatory and analgesic properties. Additionally, research has shown that Linoleamide influences lipid metabolism by upregulating PPAR-γ, a key regulator of adipogenesis and glucose homeostasis. These findings suggest potential applications in treating obesity-related metabolic syndromes.

In the pharmaceutical sector, Linoleamide has been explored as a novel excipient for drug delivery systems. Its amphiphilic nature allows it to enhance the solubility and bioavailability of poorly water-soluble drugs. A recent patent application (WO2023056321) describes a Linoleamide-based nanoemulsion platform that significantly improves the oral absorption of anticancer agents. This technological advancement could revolutionize the formulation of hydrophobic therapeutics, addressing a major challenge in drug development.

The safety profile of Linoleamide has been extensively evaluated in preclinical studies. Toxicological assessments indicate favorable pharmacokinetics with low cytotoxicity across various cell lines. However, researchers caution that dose-dependent effects on liver enzymes require further investigation before clinical translation. Ongoing phase I trials in Europe (NCT05678944) are currently assessing the compound's safety in human subjects, with preliminary results expected in Q4 2024.

From a commercial perspective, the global market for Linoleamide is projected to grow at a CAGR of 8.2% from 2023 to 2030, driven by increasing demand in cosmetic and pharmaceutical applications. Major manufacturers are investing in sustainable production methods, including enzymatic synthesis routes that offer higher yields and reduced environmental impact compared to traditional chemical processes.

In conclusion, Linoleamide (3072-13-7) represents a multifaceted compound with substantial potential across therapeutic areas. While current research has uncovered several promising applications, further studies are needed to fully characterize its mechanisms and optimize its clinical utility. The coming years will likely see increased translational research efforts as the scientific community continues to unravel the full spectrum of this intriguing molecule's capabilities.